Cas no 1446411-31-9 (CHO-PEG7-azide)

• Product Name: CHO-PEG7-azide
• CAS No: 1446411-31-9
• MF: C₁₆H₃₁N₃O₈
• MW: 393.432645082474
• CID: 5570615
• Update Time: 2025-06-08

CHO-PEG7-azide Chemical and Physical Properties

Names and Identifiers

• CHO-PEG7-azide

• Inchi： 1S/C16H31N3O8/c17-19-18-1-3-21-5-7-23-9-11-25-13-15-27-16-14-26-12-10-24-8-6-22-4-2-20/h2H,1,3-16H2
• InChI Key： UAWPMWYQPVQHLM-UHFFFAOYSA-N
• SMILES： C(OCCOCCOCCOCC=O)COCCOCCOCCN=[N+]=[N-]

Additional information on CHO-PEG7-azide

Professional Introduction to Compound with CAS No. 1446411-31-9 and Product Name: CHO-PEG7-azide

The compound with the CAS number 1446411-31-9 and the product name CHO-PEG7-azide represents a significant advancement in the field of bioconjugation and drug delivery systems. This compound, featuring a chitosan-derived moiety linked to a PEG (polyethylene glycol) chain terminated with an azide group, has garnered considerable attention due to its versatile applications in pharmaceutical research and development. The combination of these structural elements not only enhances the stability and solubility of biomolecules but also facilitates targeted delivery systems, making it a valuable tool for therapeutic applications.

The CHO-PEG7-azide moiety is particularly noteworthy for its utility in the synthesis of bioconjugates. The chitosan backbone provides a biocompatible and biodegradable framework, while the PEG chain offers excellent water solubility and steric hindrance, reducing non-specific binding. The azide group at the end of the PEG chain serves as a versatile handle for further chemical modifications, enabling the attachment of various biomolecules such as antibodies, peptides, and small interfering RNAs (siRNAs). This modular design allows researchers to tailor the properties of their bioconjugates for specific applications, including diagnostics and therapeutics.

Recent advancements in the field of nanomedicine have highlighted the importance of CHO-PEG7-azide in developing advanced drug delivery systems. The ability to functionalize this compound with targeting ligands has opened new avenues for site-specific drug delivery. For instance, researchers have successfully utilized CHO-PEG7-azide to create targeted nanoparticles that can selectively deliver therapeutic agents to tumor sites, thereby improving treatment efficacy while minimizing side effects. These developments align with the growing demand for precision medicine, where individual patient characteristics are taken into account when designing therapeutic strategies.

The utility of CHO-PEG7-azide extends beyond drug delivery into the realm of diagnostics. The azide group provides a unique chemical handle that can be used for bioorthogonal reactions, such as click chemistry. This capability has been leveraged in the development of novel imaging agents that can be used to visualize biological processes in real-time. For example, researchers have incorporated CHO-PEG7-azide into contrast agents for magnetic resonance imaging (MRI), enhancing their sensitivity and specificity. Such innovations are crucial for early disease detection and monitoring treatment response.

Another significant application of CHO-PEG7-azide is in the field of mRNA therapeutics. The increasing interest in mRNA-based vaccines and treatments has necessitated efficient methods for delivering mRNA to target cells. The PEG chain in CHO-PEG7-azide helps to stabilize mRNA molecules, preventing degradation and ensuring their delivery to the appropriate cellular compartments. Additionally, the azide group allows for further modifications that can enhance mRNA uptake and translation efficiency. These features make CHO-PEG7-azide an indispensable tool in the development of next-generation mRNA therapeutics.

The synthesis of CHO-PEG7-azide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chitosan backbone is typically derived from natural sources, making it environmentally friendly and biocompatible. The PEG chain is then attached through controlled polymerization techniques, ensuring uniformity in molecular weight distribution. Finally, the azide group is introduced via a substitution reaction, which must be carefully optimized to avoid side products. Advances in synthetic methodologies have enabled researchers to produce high-quality CHO-PEG7-azide on an industrial scale, facilitating its widespread use in research and clinical applications.

Regulatory considerations play a crucial role in the adoption of CHO-PEG7-azide in pharmaceutical applications. Given its biocompatibility and well-established safety profile, it has been approved for use in various clinical trials and commercial products. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other compounds. Collaborative efforts between academia and industry are essential to ensure that CHO-PEG7-azide meets stringent regulatory standards before being widely implemented in therapeutic settings.

The future prospects for CHO-PEG7-azide are promising, with ongoing research exploring new applications and improvements in its design. Innovations such as stimuli-responsive PEG chains and dual-functional bioconjugates are being developed to enhance the versatility of this compound. Additionally, advancements in computational modeling are helping researchers predict optimal structures for their bioconjugates with greater accuracy. These developments are expected to further expand the utility of CHO-PEG7-azide across multiple disciplines.

In conclusion,CHO-PEG7-azide represents a groundbreaking compound with far-reaching implications in pharmaceuticals, diagnostics, and nanomedicine. Its unique structural features make it an invaluable tool for developing targeted drug delivery systems, diagnostic agents, and mRNA therapeutics. As research continues to uncover new applications for this compound,CHO-PEG7-azide is poised to play a central role in advancing precision medicine and improving patient outcomes.